Cas no 2229426-14-4 (3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid
• CAS No: 2229426-14-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5853388
• PubChem ID: 165718037
• Update Time: 2025-06-22

3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid
• EN300-1753551
• 2229426-14-4

• Inchi： 1S/C12H14O4/c13-11(6-12(14)15)9-1-2-10-7-16-4-3-8(10)5-9/h1-2,5,11,13H,3-4,6-7H2,(H,14,15)
• InChI Key： ZWPPMAHGFXGXQN-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1)C(CC(=O)O)O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid

3-(3,4-Dihydro-1H-2-Benzopyran-6-Yl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

The compound 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid (CAS No. 2229426-14-4) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic acids and is characterized by its unique structural features, including a benzopyran ring system and a hydroxyl group attached to the propanoic acid moiety. Recent studies have highlighted its role in drug discovery, material science, and biochemistry, making it a subject of considerable interest in contemporary research.

The benzopyran core of this compound is a bicyclic structure consisting of a benzene ring fused with a dihydropyran ring. This arrangement imparts the molecule with aromatic stability and contributes to its ability to participate in various chemical reactions. The dihydro designation indicates that the pyran ring is partially saturated, which influences the compound's reactivity and solubility properties. The hydroxypropanoic acid group further enhances the molecule's functionality by introducing hydrophilic characteristics, which are crucial for its interactions in biological systems.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid. These methods often involve multi-step reactions, including oxidation, reduction, and cyclization processes. For instance, one notable approach utilizes the oxidation of a suitable dihydrobenzopyran derivative to introduce the hydroxyl group at the desired position. Such synthetic strategies not only improve the yield but also ensure high purity, which is essential for downstream applications.

In terms of biological activity, this compound has shown promising results in preliminary studies. Researchers have explored its potential as a precursor for drug development, particularly in the context of neurodegenerative diseases and inflammation. The benzopyran framework is known to exhibit antioxidant properties, which could be beneficial in combating oxidative stress associated with these conditions. Furthermore, the hydroxypropanoic acid group may facilitate bioavailability and enhance the molecule's ability to cross cellular membranes.

Another area of interest lies in the application of this compound in material science. Its unique structure makes it a candidate for use in polymer synthesis and as a building block for advanced materials. For example, the dihydrobenzopyran moiety can serve as a rigid unit in polymeric networks, potentially improving mechanical properties such as tensile strength and flexibility. Additionally, the hydrophilic nature of the hydroxypropanoic acid group could enhance compatibility with aqueous systems, broadening its applicability.

From an environmental perspective, there is growing interest in understanding the degradation pathways of 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid. Researchers are investigating how this compound interacts with microbial communities and natural ecosystems. Preliminary findings suggest that it undergoes biodegradation under specific conditions, which is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoic acid (CAS No. 2229426-14-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive target for further research and development. As scientific understanding continues to evolve, this compound holds immense potential for contributing to advancements in medicine, materials science, and environmental sustainability.